Cas no 2138367-05-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid)

• Product name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 2138367-05-0
• MF: C₂₅H₂₇NO₅
• MW: 421.485587358475
• CID: 6425380
• PubChem ID: 165485515

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid
• EN300-1122579
• 2138367-05-0
• 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-7-oxaspiro[3.5]nonane-2-carboxylic acid

• Inchi： 1S/C25H27NO5/c27-22(28)25(14-24(15-25)9-11-30-12-10-24)16-26-23(29)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21H,9-16H2,(H,26,29)(H,27,28)
• InChI Key： WCSDRVPXCKAWGA-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(C(=O)O)(CNC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)C2

Computed Properties

• Exact Mass: 421.18892296g/mol
• Monoisotopic Mass: 421.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid

Comprehensive Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid (CAS No. 2138367-05-0)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid (CAS No. 2138367-05-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique spirocyclic structure and Fmoc-protected amino group make it a valuable building block for designing novel drug candidates and bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in targeted drug delivery and peptide-based therapeutics, which align with current trends in personalized medicine.

The compound's 7-oxaspiro[3.5]nonane core contributes to its conformational rigidity, a feature highly sought after in modern medicinal chemistry. This structural characteristic enhances binding affinity and selectivity when incorporated into larger molecular frameworks. Recent studies highlight its utility in developing GPCR-targeted compounds, a hot topic in drug discovery given the importance of G-protein-coupled receptors in treating metabolic and neurological disorders. The Fmoc-protecting group (9-fluorenylmethoxycarbonyl) is particularly noteworthy as it enables efficient solid-phase peptide synthesis (SPPS), a technique dominating contemporary peptide production methodologies.

From a synthetic chemistry perspective, CAS 2138367-05-0 represents an excellent example of advanced heterocyclic chemistry. The spirocyclic oxygen bridge introduces both polarity and structural diversity, addressing two key challenges in modern drug design: improving aqueous solubility and escaping flatland (the over-reliance on planar structures in medicinal compounds). These properties make it relevant to current discussions about beyond Rule of Five (bRo5) molecules and their growing importance in addressing previously "undruggable" targets.

The compound's carboxylic acid functionality provides a versatile handle for further derivatization, allowing conjugation to various scaffolds through amide bond formation. This feature aligns with the pharmaceutical industry's focus on PROTACs (Proteolysis Targeting Chimeras) and other bifunctional molecules, which represent one of the most searched topics in current drug discovery literature. Additionally, its potential use in developing macrocyclic peptides connects with ongoing research into constrained peptides as next-generation therapeutics.

Analytical characterization of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's high purity requirements for pharmaceutical applications. The growing demand for reliable analytical methods for such complex molecules mirrors broader industry trends toward quality by design (QbD) in API manufacturing. Stability studies of this compound under various conditions are particularly relevant given increasing regulatory emphasis on forced degradation studies in drug development.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to synthesize CAS 2138367-05-0 and related spirocyclic compounds. This aligns with frequent searches for "green peptide synthesis" and "sustainable medicinal chemistry" in scientific databases. The compound's potential for microwave-assisted synthesis and continuous flow chemistry applications represents another area of active investigation, connecting with industry efforts to implement Industry 4.0 technologies in pharmaceutical manufacturing.

The growing importance of spirocyclic scaffolds in drug discovery makes 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid particularly relevant to current medicinal chemistry research. Its applications extend beyond traditional small molecules to include peptide-drug conjugates and other hybrid modalities that combine the advantages of biologics and small molecules. This versatility explains why searches for "spirocyclic peptide mimetics" and "constrained amino acid derivatives" have increased significantly in recent years across scientific literature databases.

From a commercial perspective, the availability of CAS 2138367-05-0 from multiple suppliers reflects its established position in the research chemical market. However, quality variations between suppliers have led to increased interest in comprehensive certificate of analysis (CoA) requirements and advanced analytical characterization methods. These concerns mirror broader industry discussions about supply chain reliability in pharmaceutical manufacturing, especially for specialized building blocks.

Looking forward, the unique properties of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-7-oxaspiro3.5nonane-2-carboxylic acid position it as a key player in emerging areas of pharmaceutical research. Its potential applications in peptide therapeutics for metabolic diseases, its utility in developing cell-penetrating peptides, and its role in creating protein-protein interaction inhibitors all connect with highly searched topics in contemporary drug discovery. As the field continues to evolve, this compound will likely maintain its importance as a versatile tool for medicinal chemists and peptide researchers worldwide.